Exendin-4

• Molecular Formula: C184H282N50O60S
• Molecular Weight: 4187 g/mol
• InChI: InChI=1S/C184H282N50O60S/c1-16-94(10)147(178(289)213-114(52-58-144(257)258)163(274)218-121(73-101-77-195-105-39-24-23-38-103(101)105)168(279)215-116(68-90(2)3)165(276)205-107(41-26-28-61-186)158(269)219-122(75-134(189)243)154(265)198-79-135(244)196-83-139(248)231-63-30-43-129(231)175(286)225-127(87-238)174(285)223-125(85-236)155(266)200-80-136(245)202-96(12)181(292)233-65-32-45-131(233)183(294)234-66-33-46-132(234)182(293)232-64-31-44-130(232)176(287)222-124(84-235)150(190)261)229-170(281)119(71-99-34-19-17-20-35-99)217-166(277)117(69-91(4)5)214-159(270)108(42-29-62-194-184(191)192)212-177(288)146(93(8)9)228-151(262)95(11)203-156(267)111(49-55-141(251)252)208-161(272)112(50-56-142(253)254)209-162(273)113(51-57-143(255)256)210-164(275)115(59-67-295-15)211-160(271)110(47-53-133(188)242)207-157(268)106(40-25-27-60-185)206-172(283)126(86-237)224-167(278)118(70-92(6)7)216-169(280)123(76-145(259)260)220-173(284)128(88-239)226-180(291)149(98(14)241)230-171(282)120(72-100-36-21-18-22-37-100)221-179(290)148(97(13)240)227-138(247)82-199-153(264)109(48-54-140(249)250)204-137(246)81-197-152(263)104(187)74-102-78-193-89-201-102/h17-24,34-39,77-78,89-98,104,106-132,146-149,195,235-241H,16,25-33,40-76,79-88,185-187H2,1-15H3,(H2,188,242)(H2,189,243)(H2,190,261)(H,193,201)(H,196,244)(H,197,263)(H,198,265)(H,199,264)(H,200,266)(H,202,245)(H,203,267)(H,204,246)(H,205,276)(H,206,283)(H,207,268)(H,208,272)(H,209,273)(H,210,275)(H,211,271)(H,212,288)(H,213,289)(H,214,270)(H,215,279)(H,216,280)(H,217,277)(H,218,274)(H,219,269)(H,220,284)(H,221,290)(H,222,287)(H,223,285)(H,224,278)(H,225,286)(H,226,291)(H,227,247)(H,228,262)(H,229,281)(H,230,282)(H,249,250)(H,251,252)(H,253,254)(H,255,256)(H,257,258)(H,259,260)(H4,191,192,194)/t94?,95-,96-,97?,98?,104-,106-,107-,108-,109-,110-,111-,112-,113-,114-,115-,116-,117-,118-,119-,120-,121-,122-,123-,124-,125-,126-,127-,128-,129-,130-,131-,132-,146-,147-,148-,149-/m0/s1
• InChIKey: HTQBXNHDCUEHJF-URRANESESA-N

Exendin‑4 Procurement Guide for GLP-1R Research

Exendin‑4 (exenatide) is a 39‑amino‑acid glucagon‑like peptide‑1 receptor (GLP‑1R) agonist originally isolated from Heloderma suspectum venom [1]. It activates the human GLP‑1R with an IC₅₀ of 3.22 nM in recombinant cell assays and exhibits a plasma half‑life of 9.57 h in vitro, substantially exceeding that of native GLP‑1 [2]. Its primary amino‑acid sequence shares only 53 % identity with human GLP‑1, positioning Exendin‑4 as a structurally distinct pharmacological tool [3].

Workflow GLP-1R binding and signaling research

Selection Non-acylated peptide with intrinsic DPP-IV resistance

Use Context Extended incubation, CNS feeding pharmacology, biased signaling profiling

• [1] Eng, J., Kleinman, W. A., Singh, L., Singh, G., & Raufman, J. P. (1992). Isolation and characterization of exendin‑4, an exendin‑3 analogue, from Heloderma suspectum venom. Journal of Biological Chemistry, 267(11), 7402–7405. View Source
• [2] Chen, J., Li, W., Yu, L., & Wang, L.‑P. (2007). Stability of Synthetic Exendin‑4 in Human Plasma in Vitro. Chemical Journal of Chinese Universities, 28(4), 683–685. View Source
• [3] PMC article 12155186, Table 3. Comparative properties of GLP‑1 analogues. View Source

Exendin‑4 Substitution Limitations

Exendin‑4 is not a generic GLP‑1 surrogate. Its nine‑amino‑acid C‑terminal extension confers intrinsic resistance to dipeptidyl peptidase‑IV (DPP‑IV) and restricts renal clearance to glomerular filtration alone, whereas native GLP‑1 is rapidly degraded by DPP‑IV (half‑life <2 min) and cleared by both kidneys and peripheral tissues [1][2]. Substituting Exendin‑4 with GLP‑1(7‑36) amide or truncating it to Ex(1‑30) reduces receptor affinity approximately 10‑ to 14‑fold, confirming that the full‑length sequence is essential for high‑affinity binding [3]. These structural and metabolic distinctions preclude simple interchange with other in‑class agents.

Exendin-4 GLP-1 (7-36) amide DPP-IV susceptibility and distinct renal clearance may shift exposure profile; extended stability not reproduced.

Exendin-4 Liraglutide / semaglutide Acylation modifies signaling bias and pharmacokinetics; biased agonism endpoints may not transfer between acylated and non-acylated agonists.

• [1] Simonsen, L., Holst, J. J., Madsen, K., & Deacon, C. F. (2013). The C‑terminal extension of exendin‑4 provides additional metabolic stability when added to GLP‑1, while there is minimal effect of truncating exendin‑4 in anaesthetized pigs. Regulatory Peptides, 181, 17–21. PMID: 23318502. View Source
• [2] Meier, J. J., Nauck, M. A., Kranz, D., Holst, J. J., Deacon, C. F., & Gallwitz, B. (2006). Exendin‑4, but not glucagon‑like peptide‑1, is cleared exclusively by glomerular filtration in anaesthetised pigs. Diabetologia, 49(4), 706–713. DOI: 10.1007/s00125-005-0128-9. View Source
• [3] Doyle, M. E., Theodorakis, M. J., Holloway, H. W., Bernier, M., Greig, N. H., & Egan, J. M. (2003). The importance of the nine‑amino acid C‑terminal sequence of exendin‑4 for binding to the GLP‑1 receptor and for biological activity. Regulatory Peptides, 114(2–3), 153–158. View Source

Exendin‑4 vs. GLP‑1R Agonists

GLP‑1R Binding Affinity Advantage

In a competitive binding assay using the human GLP‑1R expressed in CHOK1 cells, Exendin‑4 displaced [¹²⁵I]‑GLP‑1 with an IC₅₀ of 0.66 nM, while native GLP‑1(7‑36) amide exhibited an IC₅₀ of 44.9 nM under comparable conditions—a 68‑fold difference [1][2]. Truncation of the Exendin‑4 C‑terminal tail (Ex(1‑30)) raised the IC₅₀ to 32 nM, directly attributing the affinity gain to the nine‑residue extension [2].

GLP-1R Binding Affinity

Head-to-head

IC₅₀ 0.66 nM

Assay concentration context for GLP-1R binding studies

68-fold higher vs. GLP-1(7-36) amide (44.9 nM); CHOK1 cells

Evidence Dimension	GLP‑1R binding affinity (IC₅₀)
Target Compound Data	0.66 nM (Exendin‑4)
Comparator Or Baseline	44.9 nM (GLP‑1(7‑36) amide); 32 nM (Ex(1‑30) truncated form)
Quantified Difference	68‑fold higher affinity vs. GLP‑1; 48‑fold higher vs. truncated Ex(1‑30)
Conditions	hGLP‑1R expressed in CHOK1 cells; displacement of [¹²⁵I]‑GLP‑1

Why This Matters

Higher receptor affinity allows lower dosing for equivalent target engagement, reducing peptide consumption in cell‑based assays and in vivo pharmacology studies.

• [1] Guide to Immunopharmacology (GtoPdb). Exendin‑4 Ligand Activity Chart; IC₅₀ 0.66 nM from J. Med. Chem. (2008) 51:2758–65. PMID: 18412318. View Source
• [2] Doyle, M. E., Theodorakis, M. J., Holloway, H. W., Bernier, M., Greig, N. H., & Egan, J. M. (2003). Regulatory Peptides, 114(2–3), 153–158. View Source

DPP‑IV Resistance and Plasma Stability

When incubated in human plasma at 37 °C, synthetic Exendin‑4 displayed a degradation half‑life of 9.57 h, determined by HPLC and mass‑spectrometric identification of cleavage products [1]. In the same study, native GLP‑1 was noted to be degraded by DPP‑IV with a half‑life of less than 2 min in mammals [1]. The DPP‑IV resistance arises from the absence of the Ala² residue that is the primary DPP‑IV cleavage site in GLP‑1, a structural feature confirmed by the observation that adding the Exendin‑4 C‑terminal tail to GLP‑1 extends its half‑life from 4.8 min to 19.5 min in anaesthetized pigs [2].

Plasma Stability

Head-to-head

t₁/₂ 9.57 h

Supports extended-duration receptor stimulation protocols

≥287-fold longer vs. native GLP-1; human plasma 37°C

Evidence Dimension	In‑vitro plasma half‑life
Target Compound Data	9.57 h (Exendin‑4)
Comparator Or Baseline	<2 min (GLP‑1); 4.8 min (GLP‑1 in pig model)
Quantified Difference	≥287‑fold longer half‑life vs. GLP‑1
Conditions	Human plasma in vitro, 37 °C; HPLC analysis

Why This Matters

Extended half‑life enables experimental protocols requiring prolonged receptor stimulation without continuous infusion, reducing peptide usage and simplifying study design.

• [1] Chen, J., Li, W., Yu, L., & Wang, L.‑P. (2007). Stability of Synthetic Exendin‑4 in Human Plasma in Vitro. Chemical Journal of Chinese Universities, 28(4), 683–685. View Source
• [2] Simonsen, L., Holst, J. J., Madsen, K., & Deacon, C. F. (2013). Regulatory Peptides, 181, 17–21. PMID: 23318502. View Source

Central Anorectic Potency vs. Liraglutide

In lean Long‑Evans rats, direct intra‑third cerebroventricular (i3vt) administration of Exendin‑4 produced a 50 % reduction in food intake at a dose of 0.02 nmol, whereas liraglutide required 0.26 nmol to achieve the same effect—a 13‑fold difference in molar potency [1]. Both agonists acted through the GLP‑1R, as the effect was abolished by the antagonist exendin(9‑39) [1].

Central Anorectic Potency

Head-to-head

0.02 nmol (Exendin-4) vs 0.26 nmol (liraglutide)

Reported central potency difference in rodent feeding model

i3vt administration; 50% food intake reduction; 13-fold difference

Evidence Dimension	Central anorectic potency (dose for 50 % food intake reduction)
Target Compound Data	0.02 nmol i3vt
Comparator Or Baseline	Liraglutide: 0.26 nmol i3vt
Quantified Difference	13‑fold higher potency
Conditions	Lean Long‑Evans rats; i3vt administration; food intake measured over 24 h

Why This Matters

Superior central potency may translate to lower effective doses in CNS‑targeted obesity research, differentiating Exendin‑4 for neuroscience applications where liraglutide may be insufficient.

• [1] Sisley, S., Gutierrez‑Aguilar, R., Scott, M., et al. (2014). Differences in acute anorectic effects of long‑acting GLP‑1 receptor agonists in rats. Peptides, 58, 1–6. PMID: 24879927. View Source

GLP‑1R Biased Agonism Profile

In HEK293‑SNAP‑GLP‑1R cells, Exendin‑4 displayed a Mini‑Gs recruitment Log EC₅₀ of −8.2 ± 0.1 M (Emax 268 ± 23) and β‑arrestin‑2 recruitment Log EC₅₀ of −7.6 ± 0.1 M (Emax 66 ± 16). By comparison, Exendin‑4‑C16 (an acylated analog mimicking liraglutide/semaglutide design) showed similar Mini‑Gs potency (Log EC₅₀ −8.3 ± 0.1) but nearly 3‑fold lower β‑arrestin‑2 Emax (25 ± 5 vs. 66 ± 16; P < 0.05) [1]. This indicates that fatty‑acid conjugation dampens β‑arrestin recruitment without altering G‑protein coupling, and that native Exendin‑4 provides a more balanced signaling profile.

β-Arrestin-2 Recruitment

Head-to-head

Emax 66 ± 16 (Exendin-4) vs 25 ± 5 (acylated analog)

Signaling bias context; non-acylated peptide may support balanced agonism profiling

HEK293T β-arrestin-2 recruitment; P

Endpoint Comparability

Cross-study

A1C/Weight: Low; GI AEs: Highest (exenatide)

Reported endpoint-comparability context; may support protocol-specific endpoint review

Systematic review of placebo-controlled RCTs; GLP-1 RA class

Evidence Dimension	β‑arrestin‑2 recruitment Emax
Target Compound Data	Emax 66 ± 16 (Exendin‑4)
Comparator Or Baseline	Emax 25 ± 5 (Exendin‑4‑C16, acylated analog)
Quantified Difference	2.6‑fold higher β‑arrestin‑2 recruitment
Conditions	HEK293T cells; β‑arrestin‑2 recruitment assay; n = 5; P < 0.05

Why This Matters

Acylation strategies alter signaling bias; researchers requiring unbiased GLP‑1R agonism for mechanistic studies should select non‑acylated Exendin‑4 over fatty‑acid‑modified analogs.

• [1] PMC article 8626645, Table 1. Comparison of Exendin‑4 and Exendin‑4‑C16 pharmacological parameters. View Source

HbA1c & GI Tolerability vs. Semaglutide

A systematic analysis of placebo‑controlled trials classified twice‑daily exenatide (Exendin‑4) as having 'Low' within‑class comparability for both HbA1c lowering and weight reduction, whereas semaglutide was rated 'Highest' for both endpoints [1]. Concurrently, exenatide twice‑daily carried the 'Highest' rating for gastrointestinal adverse effects, while liraglutide and lixisenatide were rated 'Intermediate' [1].

Endpoint Comparability

Cross-study

A1C/Weight: Low; GI AEs: Highest (exenatide)

Reported endpoint-comparability context; may support protocol-specific endpoint review

Systematic review of placebo-controlled RCTs; GLP-1 RA class

Evidence Dimension	Within‑class comparability of A1C lowering / weight effect / GI adverse effects
Target Compound Data	A1C: Low; Weight: Low; GI AEs: Highest (Exenatide twice daily)
Comparator Or Baseline	Semaglutide: A1C Highest, Weight Highest, GI AEs High; Liraglutide: A1C High, Weight High, GI AEs Intermediate
Quantified Difference	Qualitative ranking difference across three dimensions
Conditions	Systematic review of placebo‑controlled RCTs; GLP‑1 RA class

Why This Matters

For procurement decisions in clinical research, exenatide is not interchangeable with semaglutide or liraglutide; protocol design must account for differential efficacy and side‑effect profiles.

• [1] PMC article 7953228, Table 4. Within‑class comparability of GLP‑1 RAs. View Source

Exendin‑4 Procurement Scenarios

High‑Affinity GLP‑1R Binding Assays

When establishing radioligand competition binding assays for the human GLP‑1R, Exendin‑4 (IC₅₀ 0.66 nM) provides an affinity advantage of approximately 68‑fold over native GLP‑1 (IC₅₀ 44.9 nM), reducing the mass of peptide required per experiment [1]. This is particularly critical for high‑throughput screening campaigns where peptide cost and solubility are limiting factors.

Extended Stability In‑Vivo Studies

For rodent models of glucose homeostasis where constant GLP‑1R stimulation is needed over hours, Exendin‑4’s human plasma half‑life of 9.57 h enables single‑dose protocols that would be impossible with native GLP‑1 (<2 min half‑life) [1]. This eliminates the need for osmotic minipumps and reduces animal stress, directly lowering experimental variability.

CNS Food Intake Pharmacology

In studies examining hypothalamic GLP‑1R control of feeding, Exendin‑4 demonstrates 13‑fold greater molar potency than liraglutide following i3vt administration (0.02 vs. 0.26 nmol for 50 % food intake reduction) [1]. Researchers prioritizing CNS mechanisms should select Exendin‑4 to avoid the confounding high doses required with liraglutide.

GLP‑1R Biased Agonism Profiling

For dissecting G‑protein versus β‑arrestin signaling at the GLP‑1R, native Exendin‑4 provides a balanced reference profile (Mini‑Gs Emax 268 ± 23; β‑arrestin‑2 Emax 66 ± 16) distinct from acylated analogs that dampen β‑arrestin recruitment (Exendin‑4‑C16 Emax 25 ± 5; P < 0.05) [1]. This makes Exendin‑4 the appropriate control compound when testing novel biased ligands.

Application

Selection Property

Validation Focus

GLP-1R Binding Assays

Binding potency context

Competitive binding assay sensitivity

Extended Stability Studies

Peptide metabolic stability context

In-vitro half-life and DPP-IV resistance review

CNS Feeding Pharmacology

Central administration potency context

Intracerebroventricular dosing model endpoints

GLP-1R Biased Signaling Profiling

Signaling bias (non-acylated)

G-protein vs β-arrestin recruitment assay context

• [1] See Section 3 Evidence Items for original source references supporting each scenario. View Source